Cas no 577996-02-2 (2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide)

• Product name: 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide
• CAS No: 577996-02-2
• MF: C₁₆H₁₂Cl₃N₅OS
• MW: 428.723378181458
• CID: 5475450

2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide
• Acetamide, 2-[[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dichlorophenyl)-

• Inchi： 1S/C16H12Cl3N5OS/c17-10-3-1-9(2-4-10)15-22-23-16(24(15)20)26-8-14(25)21-13-7-11(18)5-6-12(13)19/h1-7H,8,20H2,(H,21,25)
• InChI Key： IZYUFMGOZYPCGD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)CSC1N(N)C(C2=CC=C(Cl)C=C2)=NN=1

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 11.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide

Comprehensive Analysis of 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide (CAS No. 577996-02-2)

The compound 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide (CAS No. 577996-02-2) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core and chlorophenyl substituents, has garnered attention for its potential applications in drug discovery and crop protection. This article delves into its properties, synthesis, and emerging applications while addressing frequently searched questions in the scientific community.

One of the most searched topics related to this compound is its mechanism of action. Researchers speculate that the sulfanyl-acetamide moiety may interact with biological targets, such as enzymes or receptors, due to its hydrogen-bonding capabilities. The presence of chlorine atoms in the phenyl rings enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Recent studies have explored its role as a kinase inhibitor, aligning with the growing interest in targeted therapies for chronic diseases.

Another trending discussion revolves around the synthetic pathways for CAS No. 577996-02-2. A common query is whether green chemistry principles can be applied to its production. Optimized methods using catalytic coupling reactions or microwave-assisted synthesis are being investigated to reduce waste and energy consumption. These approaches resonate with the global push for sustainable chemical manufacturing, a hot topic in both academic and industrial forums.

The compound’s potential in agrochemical applications is also a frequent search keyword. Preliminary data suggest that its triazole scaffold may exhibit herbicidal or fungicidal activity, possibly by disrupting sterol biosynthesis in plants. This aligns with the demand for novel crop protection agents amid rising concerns about pesticide resistance and environmental impact. However, further field trials are needed to validate these hypotheses.

Stability and storage conditions for 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide are another area of interest. Analytical studies indicate that it remains stable under inert atmospheres at low temperatures, but degradation may occur under prolonged UV exposure. Such data are crucial for laboratories handling this compound, as improper storage could compromise experimental results.

In the context of drug discovery, this compound’s structure-activity relationship (SAR) is a key focus. Computational modeling and molecular docking studies suggest that modifications to the acetamide or triazole groups could enhance selectivity for specific biological targets. These insights are valuable for researchers designing next-generation therapeutics, particularly in oncology and infectious diseases.

Finally, regulatory and patent landscapes surrounding CAS No. 577996-02-2 are frequently queried. While the compound is not currently classified as hazardous, its intellectual property status varies by region. Researchers are advised to consult local databases to ensure compliance with evolving chemical regulations, especially given the increasing scrutiny of halogenated compounds in industrial applications.

In summary, 2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dichlorophenyl)acetamide represents a versatile scaffold with untapped potential. Its intersection with trending topics like sustainable synthesis, precision agriculture, and targeted drug delivery makes it a compelling subject for ongoing research. Future studies will likely explore its derivatives to unlock broader applications across multiple scientific disciplines.